Cas no 70362-46-8 (2,2',3,5-Tetrachlorobiphenyl)

• Product Name: 2,2',3,5-Tetrachlorobiphenyl
• CAS No: 70362-46-8
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 573297
• PubChem ID: 613387
• Update Time: 2025-06-13

2,2',3,5-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,5-tetrachloro-
• 1,2,5-trichloro-3-(2-chlorophenyl)benzene
• 2,2',3,5-Tetrachlorobiphenyl
• EAN00VSP5S
• PCB 43
• DTXCID00816067
• NS00076978
• 2,2',3,5-Tetrachloro-1,1'-biphenyl #
• 2,2',3',5-TETRACHLOROBIPHENYL
• NRBNBYFPJCCKTO-UHFFFAOYSA-N
• 70362-46-8
• 2,2',3,5-Tetrachloro-1,1'-biphenyl
• Q27277074
• DTXSID00867918
• UNII-EAN00VSP5S
• Benzene, 1,2-dichloro-3-(2,5-dichlorophenyl)-
• SCHEMBL4453348
• ORALITHBRILLIANTPINKR
• 1,1'-Biphenyl, 2,2',3,5-Tetrachloro-
• PCB-43

• MDL： MFCD00661125
• Inchi： 1S/C12H6Cl4/c13-7-5-9(12(16)11(15)6-7)8-3-1-2-4-10(8)14/h1-6H
• InChI Key： NRBNBYFPJCCKTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 106.53°C (estimate)
• Boiling Point: 374.95°C (rough estimate)
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,5-Tetrachlorobiphenyl

Comprehensive Analysis of 2,2',3,5-Tetrachlorobiphenyl (CAS No. 70362-46-8): Properties, Applications, and Environmental Impact

2,2',3,5-Tetrachlorobiphenyl (CAS No. 70362-46-8) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. This compound has garnered significant attention due to its unique chemical properties and historical applications in industrial settings. With the increasing focus on environmental sustainability and chemical safety, understanding the characteristics and implications of 2,2',3,5-Tetrachlorobiphenyl is crucial for researchers and industry professionals alike.

The molecular structure of 2,2',3,5-Tetrachlorobiphenyl consists of a biphenyl core with four chlorine atoms attached at the 2, 2', 3, and 5 positions. This configuration contributes to its thermal stability and lipophilicity, properties that were once highly valued in industrial applications. However, these same properties also raise concerns about bioaccumulation and persistence in ecosystems, topics that are frequently searched in environmental science databases.

Recent studies have focused on the degradation pathways of PCBs like 70362-46-8, particularly exploring microbial and photochemical breakdown mechanisms. This research aligns with current trends in green chemistry and bioremediation, addressing common search queries about "how to break down persistent organic pollutants." Advanced analytical techniques such as GC-MS and HPLC are typically employed to detect and quantify this compound in environmental samples.

From a regulatory perspective, 2,2',3,5-Tetrachlorobiphenyl falls under scrutiny due to its classification as a persistent organic pollutant (POP). This classification has led to numerous studies investigating its environmental fate and potential ecotoxicological effects, topics that frequently appear in scientific literature and environmental policy discussions. The compound's log Kow value, a measure of its hydrophobicity, is particularly important in predicting its behavior in aquatic systems.

In laboratory settings, proper handling of 2,2',3,5-Tetrachlorobiphenyl requires adherence to standard chemical safety protocols. Researchers often search for information about its storage conditions, solubility characteristics, and appropriate personal protective equipment when working with this compound. The scientific community continues to investigate safer alternatives that maintain the beneficial properties of PCBs without their environmental drawbacks.

The analytical detection of 70362-46-8 in environmental matrices has become increasingly sophisticated, with methods now capable of detecting concentrations in the parts-per-trillion range. This sensitivity is crucial for monitoring compliance with international environmental agreements and assessing the effectiveness of remediation strategies in contaminated sites.

Ongoing research into 2,2',3,5-Tetrachlorobiphenyl focuses on several key areas: understanding its toxicokinetics, developing more efficient analytical methods, and exploring innovative degradation techniques. These research directions respond to frequent queries from both the scientific community and regulatory bodies about managing legacy pollutants in the environment.

From a historical perspective, the production and use of PCBs like 2,2',3,5-Tetrachlorobiphenyl have significantly declined since the 1970s due to growing environmental awareness. However, their persistence means they remain relevant in environmental chemistry discussions today, particularly in relation to long-term ecosystem monitoring and risk assessment protocols.

The physical properties of 2,2',3,5-Tetrachlorobiphenyl, including its melting point, vapor pressure, and Henry's Law constant, are critical parameters for environmental modeling. These properties help predict the compound's distribution between air, water, and soil compartments - a topic of considerable interest in environmental fate modeling studies.

As analytical techniques continue to advance, researchers are better equipped to study the congener-specific effects of PCBs like 70362-46-8. This specificity allows for more targeted environmental assessments and health studies, addressing common questions about the differential impacts of various PCB congeners in the environment.

In conclusion, 2,2',3,5-Tetrachlorobiphenyl (CAS No. 70362-46-8) represents an important case study in environmental chemistry, illustrating the complex interplay between industrial chemistry, environmental persistence, and modern regulatory frameworks. Continued research into this compound contributes valuable insights to broader discussions about sustainable chemistry and pollutant management strategies.